Cas no 23246-19-7 (3-(2-methylpropyl)sulfanylpropanoic acid)

• Product Name: 3-(2-methylpropyl)sulfanylpropanoic acid
• CAS No: 23246-19-7
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 851355
• Update Time: 2024-10-30

3-(2-methylpropyl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(isobutylthio)propanoic acid
• 3-(Isobutylthio)propionic acid
• 3-[(2-methylpropyl)sulfanyl]propanoic acid
• Propionic acid, 3-(isobutylthio)-
• MXMBQSVJABXGDK-UHFFFAOYSA-N
• 3-(Isobutylsulfanyl)propanoic acid #
• NE53350
• Z54708723
• 3-(2-methylpropyl)sulfanylpropanoic acid

• Inchi： 1S/C7H14O2S/c1-6(2)5-10-4-3-7(8)9/h6H,3-5H2,1-2H3,(H,8,9)
• InChI Key： MXMBQSVJABXGDK-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 102
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids